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Compound of Interest

Compound Name: MS39

Cat. No.: B10819423

Essential Safety and Logistical Information for the Disposal of the PROTAC MS39

MS39 is a potent, cell-permeable PROTAC (Proteolysis Targeting Chimera) that induces the
degradation of target proteins. Due to its bioactive nature, all materials contaminated with
MS39, as well as any remaining stock solutions or solid compound, must be treated as
hazardous chemical waste. Adherence to proper disposal protocols is critical to ensure
personnel safety and environmental protection. Under no circumstances should MS39 or
materials contaminated with it be disposed of in standard laboratory trash or flushed down the
drain. The primary method of disposal for this and similar compounds is incineration by a
licensed hazardous waste management facility.

Immediate Safety Protocols

Before handling MS39 for any purpose, including disposal, it is imperative to consult the Safety
Data Sheet (SDS) provided by the supplier. Personnel should wear appropriate Personal
Protective Equipment (PPE), including but not limited to:

e Gloves: Chemical-resistant nitrile or neoprene gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A buttoned lab coat to protect skin and clothing.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10819423?utm_src=pdf-interest
https://www.benchchem.com/product/b10819423?utm_src=pdf-body
https://www.benchchem.com/product/b10819423?utm_src=pdf-body
https://www.benchchem.com/product/b10819423?utm_src=pdf-body
https://www.benchchem.com/product/b10819423?utm_src=pdf-body
https://www.benchchem.com/product/b10819423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Work with MS39, including the preparation of waste containers, should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures

The following steps outline the proper procedure for the disposal of MS39 and associated
contaminated materials. These procedures are based on general best practices for the disposal
of potent, biologically active small molecules and should be adapted to comply with your
institution's specific hazardous waste management plan.

1. Waste Segregation:

o Solid Waste: All solid materials that have come into contact with MS39 must be segregated
as hazardous waste. This includes:

o

Unused or expired solid MS39.

o

Contaminated consumables such as pipette tips, microcentrifuge tubes, vials, and
weighing paper.

Contaminated labware.

o

[¢]

Used personal protective equipment (gloves, disposable lab coats).

 Liquid Waste: All liquid solutions containing MS39 must be collected as hazardous liquid
waste. This includes:

o Stock solutions and dilutions of MS39.

o Solvents used to rinse contaminated glassware.

o Supernatants from cell cultures treated with MS39.
2. Waste Collection:
» Solid Waste Container:

o Use a designated, leak-proof hazardous waste container with a secure lid.
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o Line the container with a heavy-duty plastic bag.

o Place all contaminated solid waste directly into this container.

e Liquid Waste Container:

o Use a dedicated, shatter-resistant container with a screw cap for all liquid waste
containing MS39.

o Do not mix MS39 waste with other solvent waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

3. Labeling of Waste Containers:

Proper labeling is crucial for the safe handling and disposal of hazardous waste. Each
container must be clearly labeled with the following information:

e The words "Hazardous Waste".

e The full chemical name: "MS39 (PROTAC)".

e The CAS Number: 2675490-92-1.

e An accurate estimation of the concentration and volume of the waste.

e The primary hazards associated with the waste (e.g., "Bioactive," "Chemical Hazard").
o The date the waste was first added to the container (accumulation start date).

e The name and contact information of the principal investigator or laboratory responsible for
the waste.

4. Storage of Waste:

» Store all hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

e Ensure that the storage area is away from general laboratory traffic and incompatible
chemicals.
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» Do not accumulate large quantities of waste. Arrange for pickup by your institution's EHS or
a licensed hazardous waste disposal company in a timely manner.

Quantitative Data Summary

While a specific, publicly available Safety Data Sheet for MS39 with detailed quantitative
disposal parameters is not available, the following table summarizes key identifiers and general
storage information for this compound.

Parameter Value

Chemical Name MS39

Synonyms PROTAC EGFR Degrader

CAS Number 2675490-92-1

Molecular Formula C55H71CIFN9O7S

Molecular Weight 1056.8 g/mol

Storage Store at -20°C in a dry, dark place.

_ Incineration by a licensed hazardous waste
Disposal Method

facility.

MS39 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MS39.
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Finalization

= Identify MS39 Waste = —»(__Don Appropriate PPE

Click to download full resolution via product page

A flowchart outlining the key steps for the safe disposal of MS39 waste.

 To cite this document: BenchChem. [Proper Disposal of MS39: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819423#ms39-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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